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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KW-5805 is an anti-ulcer agent recognized for its cytoprotective and anti-secretory properties.

It primarily functions by enhancing the biosynthesis, storage, and secretion of gastric mucus, a

critical component of the gastrointestinal defensive barrier.[1] Additionally, KW-5805 improves

gastric mucosal hemodynamics.[1] This document provides detailed protocols for the

preparation of KW-5805 stock solutions for use in both in vitro and in vivo experimental

settings. Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility

of experimental results.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of KW-5805 is essential for its

proper handling and storage.

Property Value

CAS Number 113302-01-5

Molecular Formula C₁₉H₂₈Cl₃N₃O

Appearance Solid powder
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Stock Solution Preparation
1. Reagents and Materials:

KW-5805 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

2. Recommended Storage of Solid Compound:

To maintain its integrity, solid KW-5805 should be stored under specific conditions. For short-

term storage (days to weeks), a dry, dark environment at 0-4°C is recommended. For long-term

storage, the compound should be kept at -20°C.[2][3]

3. Protocol for Preparing a 10 mM DMSO Stock Solution:

The following protocol outlines the preparation of a 10 mM stock solution of KW-5805 in

DMSO. DMSO is a versatile solvent capable of dissolving a wide array of organic compounds.

Step 1: Weighing the Compound Accurately weigh the desired amount of KW-5805 powder

using a calibrated analytical balance.

Step 2: Dissolution in DMSO Add the appropriate volume of anhydrous DMSO to the KW-5805
powder to achieve a final concentration of 10 mM.

Step 3: Ensuring Complete Dissolution Vortex the solution thoroughly to ensure the compound

is completely dissolved.

Step 4: Aliquoting and Storage Aliquot the stock solution into sterile, amber vials to protect it

from light and to minimize freeze-thaw cycles. Store the aliquots at -20°C.
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Experimental Protocols and Working
Concentrations
In Vivo Studies (Rodent Models):

KW-5805 has demonstrated efficacy in rodent models through various administration routes,

including oral, subcutaneous, and intravenous injections.[1]

Intravenous Administration: In studies involving rats with acute gastric fistula, intravenous

injection of KW-5805 at doses of 10 and 30 mg/kg was shown to reduce methacholine-

stimulated gastric acid secretion.[1] Doses ranging from 0.3 to 10 mg/kg have also been

reported to inhibit gastric acid secretion stimulated by 2-deoxy-D-glucose.

Oral Administration: Effective doses for anti-ulcer activity have been observed in the range of

1.2-10.0 mg/kg.

Workflow for In Vivo Administration:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673877?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

